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Compound of Interest

Compound Name:
22-(tert-Butoxy)-22-oxodocosanoic

acid

Cat. No.: B2360426 Get Quote

Essential Safety and Handling Guide for 22-(tert-
Butoxy)-22-oxodocosanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 22-(tert-Butoxy)-22-
oxodocosanoic acid (CAS No. 1642333-05-8). Adherence to these protocols is essential for

ensuring a safe laboratory environment and minimizing risks associated with the handling of

this chemical. The following procedures are based on general best practices for handling long-

chain carboxylic acids and available safety data for similar compounds.

Immediate Safety Protocols: Personal Protective
Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent accidental

exposure through skin and eye contact, inhalation, or ingestion.
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Body Part
Personal Protective
Equipment

Material/Standard and
Rationale

Eyes/Face

Chemical safety goggles

and/or a face shield (minimum

8-inch)

Goggles should be splash-

proof. Polycarbonate lenses

are recommended for their

impact resistance. A face

shield provides an additional

layer of protection against

splashes.[1][2]

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[1][2] Gloves must be

inspected for any signs of

degradation or perforation

before use and disposed of

immediately if contaminated.[3]

Body Laboratory coat

A fully fastened lab coat

provides a barrier against

accidental spills. For larger

quantities, consider an

impervious apron.[1][3] A

Nomex® lab coat over cotton

clothing is a recommended

practice.[1]

Respiratory Use in a well-ventilated area or

chemical fume hood

To minimize the inhalation of

any potential vapors or

aerosols, all handling should

be performed within a certified

chemical fume hood.[1][3] If

ventilation is inadequate, a

respirator may be necessary.

For low-fume environments, an

N95 mask may be suitable; for

higher exposures, a full-face

respirator with acid gas
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cartridges is recommended.[1]

[2]

Feet Closed-toe shoes
Protects feet from spills and

falling objects.[3]

Experimental Protocols: Handling, Storage, and
Disposal
Engineering Controls:

Always handle 22-(tert-Butoxy)-22-oxodocosanoic acid in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of vapors.[1][3]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[1]

Safe Handling Practices:

Preparation: Before handling, ensure your designated workspace within the chemical fume

hood is clean and uncluttered.[3]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

Do not breathe in any dust or vapors that may be generated.[1]

Transfer: When transferring the compound, do so carefully to avoid generating dust or

aerosols.[3]

Container Management: Keep the container tightly sealed when not in use.

Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were

worn.[1]

Storage:

Store in a tightly closed container in a dry, well-ventilated place.
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Keep in a suitable, labeled container for storage.

Spill Management:

Small Spills: For minor spills, carefully sweep up the solid material and place it into a

suitable, labeled container for disposal. Clean the spill area thoroughly with soap and water.

Large Spills: In the event of a large spill, evacuate the area immediately.[1] Do not attempt to

clean up large spills without proper training and specialized equipment. Contact your

institution's environmental health and safety department for guidance.[1]

Disposal Plan: All waste materials, including the chemical itself, any contaminated absorbent

materials, and disposable PPE (such as gloves), must be treated as hazardous waste.[1]

Waste Segregation: Collect waste in a dedicated, properly labeled, and sealed container. Do

not mix with other waste streams.[3]

Disposal: Dispose of the hazardous waste in accordance with local, state, and federal

regulations. Contact your institution's environmental health and safety office for specific

disposal procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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